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Compound of Interest

Compound Name: Triethylammonium

Cat. No.: B8662869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Triethylammonium acetate (TEAA) is a volatile buffer and an ion-pairing reagent commonly

utilized in reversed-phase high-performance liquid chromatography (RP-HPLC) for the

purification and analysis of oligonucleotides, peptides, and other anionic biomolecules.[1][2] Its

volatility is advantageous as it can be easily removed by lyophilization, leaving the purified

sample free of buffer salts.[1] These notes provide a detailed protocol for the preparation of

TEAA solutions, ensuring reproducibility for sensitive analytical applications.

Chemical and Physical Properties
Property Value

Molecular Formula C8H19NO2

Molecular Weight 161.24 g/mol

Appearance Clear, colorless liquid

pH (1 M solution) 6.9 - 7.1

Storage Temperature 2-8°C

Source: Various commercial suppliers.[3]
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Experimental Protocol: Preparation of 1 M
Triethylammonium Acetate (TEAA) Stock Solution
This protocol describes the preparation of a 1 M TEAA stock solution with a final pH of

approximately 7.0. This stock solution can then be diluted to the desired working concentration

for various applications.

Materials
Triethylamine (TEA), HPLC grade (≥99.5%)

Glacial Acetic Acid, HPLC grade

Deionized water (18.2 MΩ·cm), HPLC grade

Equipment
Calibrated pH meter

Glass beaker

Volumetric flask (e.g., 1 L)

Graduated cylinders or pipettes

Stir plate and stir bar

Fume hood

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Preparation Workflow
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Preparation Steps Quality Control

Start Add deionized water
to a beaker in a fume hood

Slowly add Triethylamine (TEA)
while stirring

Allow the solution to cool
(exothermic reaction)

Add Glacial Acetic Acid
dropwise to adjust pH

Monitor pH continuouslyTarget pH ~7.0 Transfer to volumetric flask
and bring to final volume Mix thoroughly Final pH Check

(Target: 7.0 ± 0.1)
Filter through a 0.22 µm

membrane filter
Store in a tightly sealed,

clean glass container at 2-8°C End

Click to download full resolution via product page

Caption: Workflow for the preparation and quality control of a Triethylammonium Acetate

(TEAA) solution.

Detailed Step-by-Step Procedure
Initial Preparation: In a chemical fume hood, place 800 mL of HPLC-grade deionized water

into a 1 L glass beaker equipped with a magnetic stir bar.

Addition of Triethylamine: While stirring, slowly add 139.4 mL of triethylamine to the water.

This reaction is exothermic, so the addition should be done carefully to control the

temperature increase.

Cooling: Allow the solution to cool to room temperature. An ice bath can be used to expedite

this process.[4]

pH Adjustment: Slowly add approximately 57.2 mL of glacial acetic acid to the solution while

continuing to stir. Monitor the pH of the solution using a calibrated pH meter. Continue to add

acetic acid dropwise until the pH reaches 7.0 ± 0.1.[4]

Final Volume Adjustment: Quantitatively transfer the solution to a 1 L volumetric flask. Rinse

the beaker with a small amount of deionized water and add the rinsing to the volumetric

flask. Bring the solution to the final volume of 1 L with deionized water.

Mixing and Storage: Cap the volumetric flask and invert it several times to ensure the

solution is thoroughly mixed.
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Final pH Verification: After bringing the solution to its final volume, re-check the pH to ensure

it is within the desired range (6.9-7.1).[5][6]

Filtration: For HPLC applications, it is highly recommended to filter the final solution through

a 0.22 µm or 0.45 µm membrane filter to remove any particulate matter.

Appearance: The final solution should be clear and colorless.

Preparation of Common TEAA Working
Concentrations
The 1 M TEAA stock solution can be diluted to prepare various working concentrations. The

following table summarizes the dilutions for commonly used concentrations.

Final
Concentration

Volume of 1 M
TEAA Stock

Final Volume
Primary
Application

0.1 M 100 mL 1 L

HPLC mobile phase

for oligonucleotide

and peptide

separation.[7][8]

50 mM 50 mL 1 L

Ion-pairing agent in

various

chromatographic

analyses.

20 mM 20 mL 1 L

Dilute buffer for

specific analytical

methods.

To prepare a working solution, measure the required volume of the 1 M TEAA stock solution

and add it to a volumetric flask. Dilute to the final volume with HPLC-grade deionized water or

an appropriate mixture of water and organic solvent (e.g., acetonitrile) as required by the

specific HPLC method.[8][9]
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Handling: Both triethylamine and glacial acetic acid are corrosive and have strong, irritating

odors. Always handle these chemicals in a well-ventilated fume hood while wearing

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.[9][10]

Storage: The prepared 1 M TEAA solution should be stored in a tightly sealed container at 2-

8°C to minimize degradation and maintain pH stability.[3] When stored properly, the solution

is stable for approximately 6 months.[1]

Incompatibilities: Avoid contact with strong oxidizing agents.[3][11]

Applications
Triethylammonium acetate buffer is widely used as an ion-pairing reagent in reversed-phase

chromatography for the analysis and purification of:

Oligonucleotides[1]

Nucleotide sugars

DNA restriction fragments[1]

Peptides and proteins

The triethylammonium cation pairs with the negatively charged phosphate backbone of

oligonucleotides or acidic residues of peptides, increasing their retention on the nonpolar

stationary phase and allowing for high-resolution separation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.
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